riboflavin 5/'-phosphorothioate
riboflavin 5/'-phosphorothioate
Brand Name:
Vulcanchem
CAS No.:
109637-87-8
VCID:
VC0017539
InChI:
InChI=1S/C17H21N4O8PS/c1-7-3-9-10(4-8(7)2)21(15-13(18-9)16(25)20-17(26)19-15)5-11(22)14(24)12(23)6-29-30(27,28)31/h3-4,11-12,14,22-24H,5-6H2,1-2H3,(H,20,25,26)(H2,27,28,31)/t11-,12+,14-/m1/s1
SMILES:
CC1=CC2=C(C=C1C)N(C3=NC(=O)NC(=O)C3=N2)CC(C(C(COP(=S)(O)O)O)O)O
Molecular Formula:
C17H21N4O8PS
Molecular Weight:
472.4 g/mol
riboflavin 5/'-phosphorothioate
CAS No.: 109637-87-8
Main Products
VCID: VC0017539
Molecular Formula: C17H21N4O8PS
Molecular Weight: 472.4 g/mol
| CAS No. | 109637-87-8 |
|---|---|
| Product Name | riboflavin 5/'-phosphorothioate |
| Molecular Formula | C17H21N4O8PS |
| Molecular Weight | 472.4 g/mol |
| IUPAC Name | 10-[(2R,3R,4S)-5-dihydroxyphosphinothioyloxy-2,3,4-trihydroxypentyl]-7,8-dimethylbenzo[g]pteridine-2,4-dione |
| Standard InChI | InChI=1S/C17H21N4O8PS/c1-7-3-9-10(4-8(7)2)21(15-13(18-9)16(25)20-17(26)19-15)5-11(22)14(24)12(23)6-29-30(27,28)31/h3-4,11-12,14,22-24H,5-6H2,1-2H3,(H,20,25,26)(H2,27,28,31)/t11-,12+,14-/m1/s1 |
| Standard InChIKey | BVDKANIIUDRDSK-MBNYWOFBSA-N |
| Isomeric SMILES | CC1=CC2=C(C=C1C)N(C3=NC(=O)NC(=O)C3=N2)C[C@H]([C@H]([C@H](COP(=S)(O)O)O)O)O |
| SMILES | CC1=CC2=C(C=C1C)N(C3=NC(=O)NC(=O)C3=N2)CC(C(C(COP(=S)(O)O)O)O)O |
| Canonical SMILES | CC1=CC2=C(C=C1C)N(C3=NC(=O)NC(=O)C3=N2)CC(C(C(COP(=S)(O)O)O)O)O |
| Synonyms | 5'-FMNS riboflavin 5'-phosphorothioate |
| PubChem Compound | 194827 |
| Last Modified | Nov 11 2021 |
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